Ethyl 2-hydroxyimino-2-(2-formamidothiazol-4-yl)acetate
Cat. No. B8521638
M. Wt: 243.24 g/mol
InChI Key: XSMFAYHFIJWZLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04304770
Procedure details
Ethyl 2-hydroxyimino-2-(2-aminothiazol-4-yl)acetate (syn isomer) (126.4 g), formic acid (81.3 g) and acetic anhydride (180 g) were treated in a similar manner to that of Preparation 12 to give ethyl 2-hydroxyimino-2-(2-formamidothiazol-4-yl)acetate (syn isomer) (109.6 g).
Quantity
126.4 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH:1][N:2]=[C:3]([C:9]1[N:10]=[C:11]([NH2:14])[S:12][CH:13]=1)[C:4]([O:6][CH2:7][CH3:8])=[O:5].[C:15](OC(=O)C)(=[O:17])C>C(O)=O>[OH:1][N:2]=[C:3]([C:9]1[N:10]=[C:11]([NH:14][CH:15]=[O:17])[S:12][CH:13]=1)[C:4]([O:6][CH2:7][CH3:8])=[O:5]
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Inputs
Step One
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Name
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Quantity
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126.4 g
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Type
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reactant
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Smiles
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ON=C(C(=O)OCC)C=1N=C(SC1)N
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Name
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Quantity
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180 g
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Name
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Quantity
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81.3 g
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Type
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solvent
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Smiles
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C(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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of Preparation 12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ON=C(C(=O)OCC)C=1N=C(SC1)NC=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 109.6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 76.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
